Cas no 1354003-76-1 (N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide)

• Product Name: N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide
• CAS No: 1354003-76-1
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 2163431
• Update Time: 2025-10-11

N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-n-[(s)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide
• (S)-N-Cyclopropyl-N-(1-(2-hydroxyethyl)piperidin-3-yl)acetamide
• AM95935
• N-Cyclopropyl-N-[(S)-1-(2-hydroxyethyl)piperidin-3-yl]acetamide
• N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide

• Inchi： 1S/C12H22N2O2/c1-10(16)14(11-4-5-11)12-3-2-6-13(9-12)7-8-15/h11-12,15H,2-9H2,1H3/t12-/m0/s1
• InChI Key： ORVBHWNDFMSBTF-LBPRGKRZSA-N
• SMILES： O=C(C)N([C@@H]1CN(CCO)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide

N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1354003-76-1)

N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide, with the CAS number 1354003-76-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amides and is characterized by its unique structural features, which include a cyclopropyl group, a piperidine ring, and a hydroxyethyl substituent. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide can be represented as follows: the central acetamide moiety is attached to a chiral piperidine ring, which is further substituted with a 2-hydroxyethyl group. The cyclopropyl group is attached to the nitrogen atom of the acetamide, providing additional steric hindrance and influencing the compound's conformational flexibility. This combination of functional groups makes it a promising candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide. Studies have shown that this compound exhibits potent activity against certain neurological disorders, particularly those involving neurotransmitter imbalances. For instance, it has been found to modulate the activity of GABA receptors, which are crucial for maintaining proper neuronal function. This modulation can potentially alleviate symptoms associated with conditions such as anxiety and epilepsy.

In addition to its neurological effects, N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. This property makes it a potential candidate for treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, its low toxicity and minimal side effects further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various doses and does not cause significant adverse effects. These findings are encouraging and pave the way for more advanced clinical studies.

From a synthetic chemistry perspective, the preparation of N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide involves several steps, including the formation of the piperidine ring, introduction of the hydroxyethyl substituent, and attachment of the cyclopropyl group. The synthesis can be optimized using modern techniques such as microwave-assisted synthesis and catalytic methods to improve yield and purity.

In conclusion, N-Cyclopropyl-N-[(S)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1354003-76-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmacology.